2-Pyrrolidinone, 5,5-diethoxy-1-propyl-

• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 5,5-diethoxy-1-propylpyrrolidin-2-one
• InChI: InChI=1S/C11H21NO3/c1-4-9-12-10(13)7-8-11(12,14-5-2)15-6-3/h4-9H2,1-3H3
• InChI Key: YGVWHMJGANHFCW-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC1(OCC)OCC

Description

2-Pyrrolidinone, 5,5-diethoxy-1-propyl- (CAS: Not explicitly provided in evidence) is a pyrrolidinone derivative characterized by a 5,5-diethoxy substitution on the pyrrolidine ring and a propyl group at the 1-position. While direct data on this compound are absent in the provided evidence, its structural features suggest unique physicochemical properties. The diethoxy groups likely enhance steric hindrance and reduce polarity compared to unsubstituted pyrrolidinones, while the propyl chain may influence solubility and lipophilicity. Such modifications are critical in tailoring compounds for applications in pharmaceuticals, agrochemicals, or specialty solvents .

Comparison with Similar Compounds

Key Observations :

• Polarity: The diethoxy groups in the target compound may reduce polarity compared to 1-methyl-2-pyrrolidinone (NMP), which has a polar amide group. This could make it less suitable as a solvent for polar reactions but more compatible with nonpolar systems.
• Reactivity : The presence of ether groups (diethoxy) may render the compound more resistant to hydrolysis than NMP, which is prone to degradation under acidic conditions .

Physicochemical Properties

Property	2-Pyrrolidinone, 5,5-diethoxy-1-propyl- (inferred)	1-Methyl-2-pyrrolidinone (NMP)	1-(3-Aminopropyl)-2-pyrrolidinone
pKa	~10–12 (estimated for ethers)	~10.3 (amide proton)	9.85 ± 0.10 (amine group)
Specific Gravity	~0.95–1.05 (estimated)	1.03	1.01
Solubility	Likely miscible with organic solvents	Miscible with water, polar solvents	Limited water solubility

Notes:

• The diethoxy groups in the target compound may lower its water solubility compared to NMP, which is fully water-miscible .
• The aminopropyl derivative’s basicity (pKa ~9.85) suggests utility in pH-dependent reactions or as a ligand in metal coordination .

Research Findings and Analytical Data

Analytical Methods

Pyrrolidinones are commonly analyzed via HPLC with UV detection. For example:

• Column : C18 (L1), 4.6 mm × 15 cm, 5 µm .
• Retention Time: 2-Pyrrolidinone elutes at ~7 min under these conditions .
• Purity Criteria : Column efficiency ≥5000 theoretical plates, symmetry factor ≤1.5, and RSD ≤2.0% for six injections .

The target compound’s diethoxy groups may prolong retention time compared to unsubstituted 2-pyrrolidinone due to increased hydrophobicity.